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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640

A comprehensive analysis for researchers, scientists, and drug development professionals.
Introduction

The compound "N-Methyl-2-pyridin-4-ylacetamide" is not well-characterized in publicly
available scientific literature, with no definitive CAS number or extensive experimental data
associated with this specific chemical name. The structural interpretation of this name suggests
an N-methyl acetamide moiety with a pyridin-4-yl group attached at the alpha-carbon.

Given the limited information on the requested compound, this guide will focus on a closely
related and well-documented structural isomer: N-(4-methylpyridin-2-yl)acetamide (CAS No.
5327-32-2). This compound shares the same molecular formula (CsH10N20) and molecular
weight (150.18 g/mol ) but differs in the position of the methyl group and the point of
attachment of the acetamide group to the pyridine ring.[1][2] N-(4-methylpyridin-2-yl)acetamide
serves as a valuable case study for understanding the physicochemical properties, synthesis,
and analytical characterization of this class of compounds.

This technical guide provides a detailed overview of the chemical structure, properties, and a
standard synthesis protocol for N-(4-methylpyridin-2-yl)acetamide, adhering to the data
presentation and visualization requirements for an in-depth scientific resource.

Chemical Structure and Properties
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N-(4-methylpyridin-2-yl)acetamide is composed of a pyridine ring, which is a fundamental

heterocyclic scaffold in medicinal chemistry, and an acetamide group.[1] The pyridine ring is

substituted with a methyl group at the 4-position and is linked to the acetamide group at the 2-

position.[1]

Below is a summary of the key quantitative data for N-(4-methylpyridin-2-yl)acetamide.

Property Value Reference
N-(4-methylpyridin-2-

IUPAC Name ( .y by [2]
yl)acetamide

CAS Number 5327-32-2 [11[2]

Molecular Formula CsH10N20 [2]

Molecular Weight 150.18 g/mol [2][3]
QGZHGSGLCZEGHA-

InChl Key [3]
UHFFFAOYSA-N

SMILES CC1=CC(=NC=C1)NC(=0)C [2]

Form Solid

Topological Polar Surface Area 42 A2

[2]

Hydrogen Bond Donor Count 1

[2]

Hydrogen Bond Acceptor

Count

[2]

Rotatable Bond Count 1

[2]

Mandatory Visualizations

The following diagrams illustrate the chemical structure of N-(4-methylpyridin-2-yl)acetamide

and a typical experimental workflow for its synthesis.
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Figure 1: 2D structure of N-(4-methylpyridin-2-yl)acetamide.
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Reactants:
2-Amino-4-methylpyridine
Acetic Anhydride

Reaction:

Warm mixture to 70°C
for 2 hours

R. After 2h

Cooling:
Cool to room
temperature

Crystallization:
Add diethyl ether to
induce crystallization

Isolation:
Filter the white
needle crystals

p. Obtain Pure Product

Final Product:
N-(4-methylpyridin-2-yl)-acetamide
(95% yield)

Click to download full resolution via product page
Figure 2: Synthesis workflow for N-(4-methylpyridin-2-yl)acetamide.

Experimental Protocols

The synthesis of N-(4-methylpyridin-2-yl)acetamide is typically achieved through the N-
acylation of 2-amino-4-methylpyridine with acetic anhydride.[1][3] This is a robust and high-
yielding reaction.

Synthesis of N-(4-methylpyridin-2-yl)-acetamide[3]
e Materials:
o 2-Amino-4-methylpyridine (99.0 g, 91.5 mmol)

o Acetic anhydride (250 mL)
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o Diethyl ether (100 mL)

e Procedure:

o In a suitable reaction vessel, combine 2-amino-4-methylpyridine (99.0 g) and acetic
anhydride (250 mL).

o Warm the reaction mixture to 70°C and maintain this temperature for 2 hours.

o After the 2-hour reaction time, cool the mixture to room temperature.

o Add diethyl ether (100 mL) to the cooled mixture to induce crystallization.

o The product will precipitate as white needle-like crystals.

o Collect the crystals by filtration.

o Dry the collected product in vacuo to afford N-(4-methyl-pyridin-2-yl)-acetamide.
o Expected Yield: 130 g (95%)

Biological Activity and Signaling Pathways

There is limited specific information in the public domain regarding the detailed biological
activity and signaling pathway involvement of N-(4-methylpyridin-2-yl)acetamide. However, the
pyridine and acetamide moieties are common features in many biologically active compounds.
For instance, various substituted pyridinyl acetamide derivatives have been investigated for
their potential as pesticidal and antifungal agents.[4]

The primary role of N-(4-methylpyridin-2-yl)acetamide in drug discovery and development
appears to be as a versatile building block for the synthesis of more complex molecules. For
example, it can be a precursor for creating compounds that link different heterocyclic rings,
which is a common strategy in the design of novel therapeutic agents.[1]

Due to the lack of specific data on its interaction with biological pathways, a signaling pathway
diagram cannot be provided at this time. Further research would be required to elucidate its
specific biological functions and mechanisms of action.
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Conclusion

While the initially requested "N-Methyl-2-pyridin-4-ylacetamide” is not a well-documented
compound, this technical guide has provided a comprehensive overview of the closely related
structural isomer, N-(4-methylpyridin-2-yl)acetamide. The provided data on its chemical
structure, physicochemical properties, and a detailed, high-yielding synthesis protocol offer
valuable insights for researchers working with pyridinyl acetamide derivatives. The amenability
of this compound to straightforward synthesis makes it a useful building block in medicinal
chemistry and materials science. Future studies are needed to fully characterize the biological
activities of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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